2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C17H13F2N3O2S/c18-12-6-7-14(13(19)9-12)20-15(23)10-25-17-22-21-16(24-17)8-11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,20,23)
• InChI Key: XRIVOFWBVNNXHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H13F2N3O2S
• Molecular Weight: 361.4 g/mol

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamide, also known as BODIPY-FL-AcThio, is a fluorescent probe used in scientific research. It is a thiol-reactive compound that is widely used in biochemical and physiological studies.

Mechanism of Action

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio reacts with thiol-containing proteins and peptides through a Michael addition reaction. The reaction results in the formation of a covalent bond between the probe and the thiol group. The fluorescence of the probe is then quenched by the thiol group, resulting in a decrease in fluorescence intensity. The degree of fluorescence quenching is proportional to the amount of thiol-containing protein or peptide present.
Biochemical and Physiological Effects
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio has been shown to have minimal biochemical and physiological effects. It is non-toxic and does not interfere with cellular processes. However, it is important to note that the labeling of thiol-containing proteins and peptides may affect their function. Therefore, it is important to use caution when interpreting results obtained using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio is its high sensitivity and selectivity for thiol-containing proteins and peptides. It can detect low levels of thiol-containing proteins and peptides with high accuracy. Additionally, the fluorescence of the probe is stable and long-lasting, allowing for prolonged observation of thiol-containing proteins and peptides.
One limitation of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio is its specificity for thiol-containing proteins and peptides. It cannot be used to label or detect other types of biomolecules. Additionally, the labeling of thiol-containing proteins and peptides may affect their function, limiting the interpretation of results obtained using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio.

Future Directions

There are several future directions for the use of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio in scientific research. One potential application is in the study of protein-protein interactions. 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio can be used to label and detect thiol-containing proteins involved in protein-protein interactions, providing insight into the mechanisms of these interactions.
Another potential application is in the study of enzyme activity. 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio can be used to label and detect thiol-containing enzymes, allowing for the measurement of enzyme activity in real-time.
Finally, 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio could be used in the development of new therapeutics. It could be used to screen for compounds that interact with thiol-containing proteins or peptides, providing a new avenue for drug discovery.
Conclusion
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio is a valuable tool in scientific research. Its high sensitivity and selectivity for thiol-containing proteins and peptides make it a useful probe for the study of biochemical and physiological processes. While it has some limitations, its potential applications in the study of protein-protein interactions, enzyme activity, and drug discovery make it an important compound for future research.

Synthesis Methods

The synthesis of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio involves the reaction of 5-benzyl-1,3,4-oxadiazol-2-thiol with 2,4-difluoroacetophenone. The resulting compound is then reacted with N-(2-aminoethyl)-maleimide to form 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio. The synthesis method is well-established, and the compound can be obtained in high yield and purity.

Scientific Research Applications

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(2,4-difluorophenyl)acetamideThio is widely used as a fluorescent probe in scientific research. It is a thiol-reactive compound that can be used to label and detect thiol-containing proteins and peptides. It has been used to study the redox state of cells, protein-protein interactions, and enzyme activity.